Pumaprazole

Specification

• CAS No.: 158364-59-1
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: methyl N-[2-[[(2,3-dimethylimidazo[1,2-a]pyridin-8-yl)amino]methyl]-3-methylphenyl]carbamate
• Standard InChI: InChI=1S/C19H22N4O2/c1-12-7-5-8-16(22-19(24)25-4)15(12)11-20-17-9-6-10-23-14(3)13(2)21-18(17)23/h5-10,20H,11H2,1-4H3,(H,22,24)
• Standard InChI Key: NZQTVUWEPPDOKK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)OC)CNC2=CC=CN3C2=NC(=C3C)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)OC)CNC2=CC=CN3C2=NC(=C3C)C
• Appearance: Solid powder

Introduction

Proton pump inhibitors (PPIs) are a class of drugs used to reduce gastric acid production in the stomach. They are commonly prescribed for conditions such as gastroesophageal reflux disease (GERD), peptic ulcers, and Zollinger-Ellison syndrome. PPIs work by irreversibly inhibiting the H+/K+ ATPase enzyme system at the secretory surface of gastric parietal cells, effectively blocking the final step of acid production.

Examples of Proton Pump Inhibitors

Some of the most commonly used PPIs include:

Drug Name	Dosages (mg)	IV Formulation	Liquid or Suspension	Generic Availability	Over-the-Counter Availability
Omeprazole	10, 20, 40	Yes	No	Yes	Yes
Esomeprazole	20, 40	Yes	Yes	Yes	Yes
Lansoprazole	15, 30	Yes	Yes	Yes	Yes
Pantoprazole	20, 40	Yes	Yes	Yes	No
Rabeprazole	20	No	No	Yes	No

Mechanism of Action

PPIs, like omeprazole, act by selectively and irreversibly inhibiting the H+/K+ ATPase enzyme system. This action suppresses both basal and stimulated acid secretion, providing relief from conditions associated with excessive stomach acid.

Clinical Use and Side Effects

PPIs are effective in treating various acid-related disorders but can have side effects, especially with long-term use. Common side effects include nausea, vomiting, and headaches, while serious risks may involve increased susceptibility to infections and bone fractures.